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Compound of Interest

Compound Name: 4-Hydrazinyl-1-methylpiperidine

Cat. No.: B1589206

In the landscape of modern chemical research and drug development, the strategic selection of
molecular building blocks is paramount. 4-Hydrazinyl-1-methylpiperidine is a bifunctional
molecule that marries the well-established reactivity of a hydrazine moiety with the
pharmaceutically relevant N-methylpiperidine scaffold. While specific, widespread applications
of this particular molecule are not extensively documented in mainstream literature, its
constituent parts provide a clear and compelling roadmap for its potential utility.

The hydrazine group (-NHNHz2) is a powerful nucleophile and a cornerstone in the synthesis of
a vast array of nitrogen-containing heterocycles.[1][2] Its derivatives are known to exhibit a
wide spectrum of biological activities, forming the basis of numerous therapeutic agents.[3][4]
Concurrently, the piperidine ring, a saturated heterocycle, is one of the most ubiquitous
scaffolds in approved drugs, prized for its ability to confer favorable physicochemical properties
such as aqueous solubility and metabolic stability, while providing a three-dimensional vector
for substituent placement.[5][6] The N-methyl group in particular can enhance basicity and

influence receptor binding.

This guide, intended for researchers, chemists, and drug development professionals, will
explore the untapped potential of 4-Hydrazinyl-1-methylpiperidine. We will move beyond a
simple recitation of facts to provide a Senior Application Scientist's perspective on why and how
this molecule can be leveraged in synthetic chemistry, medicinal chemistry, and chemical
biology. We will detail not just what is possible, but provide actionable, self-validating

experimental designs to unlock its value.
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Chemical Properties Data

IUPAC Name (1-methylpiperidin-4-yl)hydrazine
CAS Number 51304-64-4[7][8]

Molecular Formula CeH15N3[7][8]

Molecular Weight 129.21 g/mol [7][9]

Form Solid[8]

Dihydrochloride Salt (CAS 53242-78-7)[10],
Hydrochloride Salt (CAS 953052-98-7)[11][12]

Related Forms

Chapter 1: Core Reactivity and Synthetic Utility

The primary utility of 4-Hydrazinyl-1-methylpiperidine stems from the high nucleophilicity of
the terminal nitrogen atom of the hydrazine group. This makes it an excellent synthon for
forming new carbon-nitrogen and nitrogen-nitrogen bonds, most notably through condensation
reactions with carbonyl compounds to form hydrazones.

Causality of Experimental Choice: The formation of a hydrazone is often the critical first step in
a multi-step synthesis. This reaction is typically robust, high-yielding, and proceeds under mild
conditions. The resulting hydrazone is not merely a stable product but a versatile intermediate.
The C=N double bond and the remaining N-H group provide reactive handles for subsequent
intramolecular or intermolecular cyclization reactions, which are the gateway to creating
complex heterocyclic systems.[13]
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Reactants
Condensation

G-Hyd razinyl-l-methylpiperidina (-H20) Product

|

Hydrazone Intermediata

I

Aldehyde or Ketone
(R1-CO-R2)

Start: 4-Hydrazinyl-1-methylpiperidine
+ Substituted 1,3-Diketone

Step 1: Condensation Reaction
(Formation of Hydrazone Intermediate)

Step 2: Intramolecular Cyclization
& Dehydration

Step 3: Purification
(Column Chromatography)

Product: 1-(1-methylpiperidin-4-yl)-pyrazole
Derivative

Step 4: Structural Confirmation
(NMR, LC-MS, HRMS)
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Synthesis Phase

Synthesize Hydrazone Library
(Varying R-CHO)

Purify & Characterize
(HPLC, NMR, MS)

Screening Phase

In Vitro Biological Screen
(e.g., Cancer Cell Lines)

Gdentify "Hit' Compounds)

Optimization Phase

Establish Structure-Activity
Relationship (SAR)

Synthesize Focused Analogs

(Lead Optimization)

Identify Lead Compound

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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